molecular formula C2H4O B032909 Acetaldehyde-2,2,2-d3 CAS No. 19901-15-6

Acetaldehyde-2,2,2-d3

Cat. No. B032909
CAS RN: 19901-15-6
M. Wt: 47.07 g/mol
InChI Key: IKHGUXGNUITLKF-FIBGUPNXSA-N
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Description

Acetaldehyde-2,2,2-d3 is an organic compound with the linear formula CD3CHO . It has a molecular weight of 47.07 .


Molecular Structure Analysis

The molecular structure of Acetaldehyde-2,2,2-d3 is represented by the formula CD3CHO . The compound has a molecular weight of 47.07 .


Physical And Chemical Properties Analysis

Acetaldehyde-2,2,2-d3 has a molecular weight of 47.07 . It has a boiling point of 21 °C and a melting point of -125 °C . The density of acetaldehyde is 0.838 g/mL at 25 °C .

Scientific Research Applications

Spectroscopy Studies

Acetaldehyde-2,2,2-d3 has been used in infrared and Raman spectroscopy studies . These studies help in understanding the vibrational modes of the molecule, which can provide insights into its structure and interactions with other molecules.

Reaction Mechanism Studies

The use of isotopically labeled compounds like Acetaldehyde-2,2,2-d3 can help in studying reaction mechanisms . By tracking the isotopic label, researchers can determine the fate of different atoms in the reactants, providing valuable information about the steps involved in a chemical reaction.

Studies in Catalysis

Acetaldehyde-2,2,2-d3 can be used in studies involving catalysis . The isotopic label can help in understanding the role of the catalyst in the reaction, and how it interacts with the reactants.

Environmental Science Research

In environmental science, Acetaldehyde-2,2,2-d3 can be used as a tracer to study the fate of acetaldehyde in various environmental processes .

Material Science Research

In material science, Acetaldehyde-2,2,2-d3 can be used to study the interaction of acetaldehyde with different materials .

Pharmaceutical Research

In pharmaceutical research, Acetaldehyde-2,2,2-d3 can be used to study the metabolism of acetaldehyde in the body .

Safety and Hazards

Acetaldehyde-2,2,2-d3 is classified as extremely flammable and may cause eye irritation, respiratory irritation, and is suspected of causing genetic defects and cancer . It is also harmful to aquatic life .

properties

IUPAC Name

2,2,2-trideuterioacetaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H4O/c1-2-3/h2H,1H3/i1D3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IKHGUXGNUITLKF-FIBGUPNXSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C([2H])([2H])C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80173680
Record name Acetaldehyde-2,2,2-d3
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80173680
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

47.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Acetaldehyde-2,2,2-d3

CAS RN

19901-15-6
Record name Acetaldehyde-2,2,2-d3
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019901156
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Acetaldehyde-2,2,2-d3
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80173680
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Acetaldehyde-2,2,2-d3
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: Why is acetaldehyde-2,2,2-d3 used in studies with NO3 and OH radicals?

A1: Acetaldehyde-2,2,2-d3 helps determine the kinetic isotope effect (KIE) in reactions with NO3 and OH radicals. [, , ] These radicals play a crucial role in atmospheric chemistry, and understanding how their reactions with acetaldehyde and its isotopologues differ provides valuable insights into atmospheric reaction mechanisms and kinetics.

Q2: What significant kinetic isotope effects were observed in the reactions of acetaldehyde and its isotopologues with NO3 and OH radicals?

A2: Researchers observed substantial KIEs for both NO3 and OH reactions with various deuterated forms of acetaldehyde. For instance, the reaction with NO3 showed a kNO3+CH3CHO/kNO3+CD3CDO value of 2.51 ± 0.09, indicating a significant primary isotope effect when the aldehydic hydrogen is substituted. [] This suggests that C-H bond breakage is involved in the rate-determining step of the reaction. Similarly, significant KIEs were observed for the OH radical reactions, providing insights into the mechanism of hydrogen abstraction by OH. []

Q3: How do theoretical calculations complement the experimental findings in these studies?

A3: Quantum chemical calculations using MP2 and CCSD(T) levels of theory, with basis sets like aug-cc-pVDZ and aug-cc-pVTZ, were employed to study the potential energy surfaces of the reactions. [] These calculations revealed the presence of weak adducts between the radicals (OH and NO3) and the aldehydic oxygen of acetaldehyde. [] Additionally, the calculations helped locate transition states and calculate theoretical KIEs, which were then compared to the experimental values to validate the proposed reaction mechanisms.

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